molecular formula C11H11N3O2 B6146949 1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine CAS No. 1380491-69-9

1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine

Cat. No.: B6146949
CAS No.: 1380491-69-9
M. Wt: 217.2
InChI Key:
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Description

1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine is a complex organic compound characterized by its unique structure, which includes a pyrazole ring and a dioxane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the 1,3-dioxaindan-5-yl precursor, which is then reacted with a pyrazole derivative under specific conditions to form the desired compound. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to produce the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions

1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents in solvents like ethanol or tetrahydrofuran.

    Substitution: Halogenated reagents, acids, or bases under controlled temperatures and pressures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can result in various substituted derivatives with different functional groups.

Scientific Research Applications

1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    5-(1,3-Dioxaindan-5-yl)pentanoic acid: A related compound with a similar dioxane moiety but different functional groups.

    1-benzo[1,3]dioxol-5-yl-indoles: Compounds with a similar dioxane structure but different core structures.

Uniqueness

1-[5-(1,3-dioxaindan-5-yl)-1H-pyrazol-3-yl]methanamine is unique due to its specific combination of a pyrazole ring and a dioxane moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.

Properties

CAS No.

1380491-69-9

Molecular Formula

C11H11N3O2

Molecular Weight

217.2

Purity

95

Origin of Product

United States

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